Cas no 1804793-53-0 (3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine)
3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H5F5INO/c1-3-5(7(9)10)6(14)4(2-15-3)16-8(11,12)13/h2,7H,1H3
- InChI Key: YNHSZCNWCNXPAO-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(C)C=1C(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 3.7
- Topological Polar Surface Area: 22.1
3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091074-1g |
3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine |
1804793-53-0 | 97% | 1g |
$1,460.20 | 2022-04-01 |
3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine
3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine: A Comprehensive Overview
The compound 3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804793-53-0) is a highly specialized organic molecule with a complex structure and significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, which includes a difluoromethyl group at the 3-position, an iodo group at the 4-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 5-position. These substituents contribute to the compound's distinct chemical properties, making it a valuable subject of study in contemporary research.
The synthesis of 3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic processes. These advancements have not only streamlined the production process but also opened new avenues for exploring its applications in drug discovery and materials science.
One of the most intriguing aspects of this compound is its electronic structure, which is heavily influenced by the electron-withdrawing groups attached to the pyridine ring. The trifluoromethoxy group, in particular, significantly impacts the molecule's reactivity and stability. Researchers have demonstrated that this compound exhibits remarkable thermal stability and resistance to oxidation, making it suitable for use in high-performance materials and electronic devices.
In terms of biological activity, 3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine has shown promise as a potential lead compound in medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Furthermore, its ability to modulate key cellular pathways makes it an attractive candidate for drug design targeting chronic diseases such as cancer and neurodegenerative disorders.
Recent breakthroughs in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of this compound. Advanced molecular modeling techniques have revealed that the spatial arrangement of substituents on the pyridine ring plays a critical role in determining its bioavailability and pharmacokinetic profile. These findings are pivotal for optimizing drug delivery systems and improving therapeutic efficacy.
From an environmental perspective, understanding the degradation pathways of 3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine is essential for assessing its ecological impact. Studies indicate that under specific conditions, such as UV light exposure or microbial action, the compound undergoes selective degradation, reducing its persistence in natural systems. This information is crucial for developing sustainable practices in chemical manufacturing and waste management.
In conclusion, 3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804793-53-0) stands out as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations within chemistry and pharmacology.
1804793-53-0 (3-(Difluoromethyl)-4-iodo-2-methyl-5-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)